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Compound of Interest

Compound Name:
Methyl 5-acetyl-2-

(benzyloxy)benzoate

Cat. No.: B1355575 Get Quote

An In-depth Technical Guide to Methyl 5-acetyl-2-(benzyloxy)benzoate

This technical guide provides a comprehensive overview of Methyl 5-acetyl-2-
(benzyloxy)benzoate, a key intermediate in organic and pharmaceutical synthesis. It is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its molecular structure, chemical properties, and synthesis protocols.

Molecular Structure and Formula
Methyl 5-acetyl-2-(benzyloxy)benzoate is an organic compound distinguished by a methyl

ester, an acetyl group, and a benzyloxy substituent attached to a benzoate core.[1] This

combination of functional groups contributes to its specific reactivity and utility in multi-step

synthetic processes.[2]

Molecular Formula: C₁₇H₁₆O₄[1][3][4]

Chemical Structure:

SMILES:O=C(OC)c1cc(ccc1OCc1ccccc1)C(=O)C[1]

InChI Key:CCBVZNHYLQHOLD-UHFFFAOYSA-N[1]
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A summary of the key quantitative data for Methyl 5-acetyl-2-(benzyloxy)benzoate is

presented in the table below for easy reference and comparison.

Property Value Reference

CAS Number 27475-09-8 [1][3][5]

Molecular Weight 284.31 g/mol [3][4][5]

Appearance
White to off-white solid or

viscous liquid
[1]

Melting Point 69-72°C [2]

Density 1.167 ± 0.06 g/cm³ (at 20°C) [2]

Solubility
Almost insoluble in water

(0.063 g/L at 25°C)
[2]

MDL Number MFCD00075778 [2][5]

Applications in Synthesis
Methyl 5-acetyl-2-(benzyloxy)benzoate is a versatile intermediate in organic synthesis,

particularly valued in the pharmaceutical industry.[1][2] Its primary application is as a precursor

in the synthesis of more complex molecules, such as Salmeterol, a long-acting β2 adrenergic

receptor agonist.[6][7][8] The benzyloxy group serves as a stable protecting group for the

phenolic hydroxyl, while the acetyl and methyl ester moieties provide sites for further chemical

modification.[2]

Experimental Protocols
The following section details a key experimental protocol involving Methyl 5-acetyl-2-
(benzyloxy)benzoate: its synthesis via benzylation.

Synthesis of Methyl 5-acetyl-2-(benzyloxy)benzoate
This process involves the benzylation of Methyl 5-acetyl-2-hydroxybenzoate.

Materials:
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Methyl 5-acetyl-2-hydroxybenzoate (Starting material)

Benzyl chloride (Benzylation agent)

Potassium carbonate (Base)

Tetrabutylammonium bromide (Phase-transfer catalyst)

Dimethylformamide (DMF) or Acetone (Polar aprotic solvent)

Procedure:

Methyl 5-acetyl-2-hydroxybenzoate is dissolved in a suitable polar aprotic solvent such as

DMF or acetone.

Benzyl chloride (1.2–1.5 equivalents), potassium carbonate (2.0–3.0 equivalents), and a

phase-transfer catalyst like tetrabutylammonium bromide (0.1–0.3 equivalents) are added to

the solution.[9]

The reaction mixture is heated to 60–70°C and stirred for 8–12 hours.[9]

Upon completion, the product, Methyl 5-acetyl-2-(benzyloxy)benzoate, is isolated and

purified using standard laboratory techniques.

Reaction Pathway Visualization
The following diagram illustrates the synthetic pathway from the precursor to Methyl 5-acetyl-
2-(benzyloxy)benzoate and its subsequent conversion, which is a critical step in the synthesis

of Salmeterol intermediates.
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Synthesis of Methyl 5-acetyl-2-(benzyloxy)benzoate

Further Reaction

Methyl 5-acetyl-2-hydroxybenzoate
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K₂CO₃, Catalyst

Methyl 5-acetyl-2-(benzyloxy)benzoate

Methyl 2-(benzyloxy)-5-(2-bromoacetyl)benzoate
Bromination
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Acid Catalyst

Click to download full resolution via product page

Caption: Synthetic pathway of Methyl 5-acetyl-2-(benzyloxy)benzoate and its subsequent

bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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